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Compound of Interest

Compound Name: FLI-06

Cat. No.: B1672773 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety, handling, and disposal protocols for the novel Notch

signaling inhibitor, FLI-06. Adherence to these guidelines is essential for ensuring laboratory

safety and maintaining experimental integrity.

Quantitative Safety Data
A comprehensive summary of the key quantitative safety and physical properties of FLI-06 is

presented below. This information has been compiled from multiple supplier Safety Data

Sheets (SDS).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1672773?utm_src=pdf-interest
https://www.benchchem.com/product/b1672773?utm_src=pdf-body
https://www.benchchem.com/product/b1672773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₅H₃₀N₂O₅
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 438.5 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Appearance Lyophilized powder --INVALID-LINK--

Purity ≥98% --INVALID-LINK--

EC₅₀ (Notch Signaling) 2.3 µM --INVALID-LINK--

Solubility

DMSO: ≥38 mg/mL (86.66

mM)DMF: 20 mg/mLEthanol: 1

mg/mL

--INVALID-LINK--, --INVALID-

LINK--

Storage Temperature -20°C --INVALID-LINK--

Stability ≥ 2 years at -20°C --INVALID-LINK--

CAS Number 313967-18-9 --INVALID-LINK--

Personal Protective Equipment (PPE) and Handling
Strict adherence to the following PPE and handling procedures is mandatory when working

with FLI-06.

Required Personal Protective Equipment:
Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn at all times.

Eye Protection: Safety glasses with side shields or goggles are required.

Lab Coat: A standard laboratory coat must be worn.

Respiratory Protection: If handling large quantities of the powder or if there is a risk of

aerosolization, a NIOSH-approved respirator is recommended.

Handling Workflow:
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The following diagram outlines the standard operating procedure for handling FLI-06 from

receipt to disposal.

Preparation
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Cleanup and Disposal

Receive FLI-06

Store at -20°C
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Don PPE

Before Handling

Weigh Powder in Chemical Fume Hood

Dissolve in DMSO to Create Stock Solution

Prepare Working Dilutions

Treat Cells or Organisms

Incubate as per Protocol

Decontaminate Glassware and Surfaces

Post-Experiment

Dispose of Liquid Waste in Designated Chemical Waste Dispose of Solid Waste (Tips, Tubes) as Chemical Waste

Doff PPE

Wash Hands Thoroughly
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FLI-06 Handling and Disposal Workflow

Disposal Plan
All waste materials contaminated with FLI-06 must be treated as hazardous chemical waste.

Liquid Waste: Collect all media, buffers, and solutions containing FLI-06 in a clearly labeled,

sealed container for hazardous chemical waste.

Solid Waste: All contaminated consumables, including pipette tips, tubes, and flasks, must

be disposed of in a designated solid chemical waste container.

Decontamination: All work surfaces and non-disposable equipment should be

decontaminated with a suitable laboratory disinfectant, followed by a thorough rinse with

70% ethanol.

Experimental Protocols
The following are detailed methodologies for key experiments involving FLI-06.

In Vitro Inhibition of Notch Signaling in Tongue Cancer
Cells
This protocol is adapted from studies on the effect of FLI-06 on tongue squamous cell

carcinoma cell lines.[1][2]

a. Cell Culture and Seeding:

Culture human tongue cancer cell lines (e.g., CAL-27, TCA-8113) in Dulbecco's Modified

Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-

streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

For proliferation assays, seed 5 x 10³ cells per well in a 96-well plate.

For protein extraction and Western blotting, seed 2 x 10⁵ cells per well in a 6-well plate.

b. Preparation and Application of FLI-06:
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Prepare a 10 mM stock solution of FLI-06 by dissolving the lyophilized powder in sterile

DMSO.[3]

Further dilute the stock solution in complete cell culture medium to achieve the desired final

concentrations (e.g., for IC₅₀ determination, a range of 0 µM to 20 µM is appropriate).

Replace the existing medium in the cell culture plates with the medium containing the

various concentrations of FLI-06.

c. Incubation and Analysis:

Incubate the cells with FLI-06 for 24 to 72 hours, depending on the specific assay.

Cell Viability Assay (CCK-8):

Add 10 µL of CCK-8 solution to each well of the 96-well plate.

Incubate for 2 hours at 37°C.

Measure the absorbance at 450 nm using a microplate reader to determine cell viability.

Western Blot Analysis:

After incubation, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing

protease inhibitors.

Determine protein concentration using a BCA assay.

Separate equal amounts of protein (e.g., 20 µg) on an SDS-PAGE gel and transfer to a

PVDF membrane.

Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

Incubate the membrane with primary antibodies against Notch1, NICD, HES1, or other

targets overnight at 4°C.

Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated

secondary antibody for 1 hour at room temperature.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1672773?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/fli-06/48132
https://www.benchchem.com/product/b1672773?utm_src=pdf-body
https://www.benchchem.com/product/b1672773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualize the protein bands using an enhanced chemiluminescence (ECL) detection

system.

In Vivo Inhibition of Notch Signaling in Zebrafish
Embryos
This protocol provides a general guideline for treating zebrafish embryos with FLI-06.

a. Embryo Collection and Maintenance:

Collect zebrafish embryos after natural spawning and maintain them in E3 embryo medium

at 28.5°C.

Remove any unfertilized or dead embryos.

b. FLI-06 Treatment:

Prepare a working solution of FLI-06 in E3 embryo medium. A final concentration of 50 µM

has been shown to be effective.

At the desired developmental stage (e.g., 4-6 hours post-fertilization), transfer the embryos

to a petri dish containing the FLI-06 solution.

Incubate the embryos in the FLI-06 solution for the desired duration.

c. Analysis:

Following treatment, embryos can be fixed in 4% paraformaldehyde for in situ hybridization

or other analyses.

Phenotypic changes related to Notch signaling inhibition (e.g., somite formation,

neurogenesis) can be observed and documented using a stereomicroscope.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagram illustrates the inhibitory effect of FLI-06 on the Notch signaling pathway.
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Inhibition of Notch Signaling by FLI-06
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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